Cas no 899993-68-1 (2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol)

• Product Name: 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol
• CAS No: 899993-68-1
• MF: C₂₀H₂₃N₃OS₂
• MW: 385.546121835709
• CID: 5441273
• PubChem ID: 135773701
• Update Time: 2025-06-03

2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol Chemical and Physical Properties

Names and Identifiers

• [4-(dimethylamino)phenyl]-[4-(2-hydroxybenzenecarbothioyl)piperazin-1-yl]methanethione
• 2-{4-[4-(dimethylamino)benzenecarbothioyl]piperazine-1-carbothioyl}phenol
• 899993-68-1
• F3160-0021
• (4-(dimethylamino)phenyl)(4-(2-hydroxyphenylcarbonothioyl)piperazin-1-yl)methanethione
• AKOS024480007
• VU0510833-1
• [4-(Dimethylamino)phenyl][4-[(2-hydroxyphenyl)thioxomethyl]-1-piperazinyl]methanethione
• 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol

• Inchi： 1S/C20H23N3OS2/c1-21(2)16-9-7-15(8-10-16)19(25)22-11-13-23(14-12-22)20(26)17-5-3-4-6-18(17)24/h3-10,24H,11-14H2,1-2H3
• InChI Key： XFFCEXDQGMEQLB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(N1CCN(C(C2=CC=CC=C2O)=S)CC1)=S

Computed Properties

• Exact Mass: 385.12825471g/mol
• Monoisotopic Mass: 385.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.6±60.0 °C(Predicted)
• pka: 8.81±0.35(Predicted)

Additional information on 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol

Professional Introduction to Compound with CAS No. 899993-68-1 and Product Name: 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol

The compound with the CAS number 899993-68-1 and the product name 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including dimethylamino, benzenecarbothioyl, and piperazine-1-carbothioyl, suggests a multifaceted chemical profile that may contribute to its biological activity.

Recent research in the field of bioorganic chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of piperazine is particularly noteworthy, as it is a common pharmacophore found in many drugs targeting central nervous system disorders, infectious diseases, and cancer. The incorporation of a carbothioyl group into the piperazine ring further enhances the compound's potential for interaction with biological targets, thereby increasing its pharmacological relevance.

The phenolic moiety in the compound's structure also plays a crucial role in its chemical behavior. Phenols are known for their ability to engage in hydrogen bonding and metal chelation, which can be exploited for therapeutic purposes. For instance, phenolic compounds have been widely studied for their antioxidant properties and their potential in modulating inflammatory responses. In the context of this compound, the phenol group may contribute to its binding affinity and selectivity towards specific biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of dimethylamino, benzenecarbothioyl, and piperazine-1-carbothioyl groups creates a unique chemical entity that may exhibit properties not observed in simpler molecules. This complexity makes it an attractive candidate for structure-activity relationship (SAR) studies, where subtle modifications can be made to optimize biological activity.

Current research trends indicate that compounds with complex architectures are increasingly being explored for their therapeutic potential. The use of computational chemistry and high-throughput screening techniques has enabled researchers to rapidly evaluate the biological activity of such molecules. In this regard, the compound with CAS No. 899993-68-1 could serve as a valuable tool for identifying new lead compounds in various therapeutic areas.

The synthesis of this compound presents an interesting challenge due to its intricate structure. Advanced synthetic methodologies, such as multi-step organic reactions and transition metal-catalyzed processes, are likely required to construct the desired framework accurately. The successful synthesis would not only validate the compound's theoretical potential but also provide a foundation for further functionalization and derivatization.

In terms of biological evaluation, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, analogs containing piperazine moieties have shown promise in treating neurological disorders by modulating neurotransmitter activity. Similarly, phenolic compounds have been investigated for their antimicrobial properties, making this compound a candidate for developing novel antibiotics or antiviral agents.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance can significantly influence its therapeutic efficacy. Computational modeling techniques can be employed to predict these properties before experimental validation is undertaken. This approach can save valuable resources by prioritizing promising candidates early in the discovery process.

Future directions in research may involve exploring derivatives of this compound to enhance its pharmacological profile. For instance, modifications to the dimethylamino group could alter its basicity and interaction with acidic biological targets. Similarly, changes to the benzenecarbothioyl moiety might influence electronic properties and binding affinity. Such modifications would be guided by data from SAR studies and computational simulations.

The broader implications of this research extend beyond individual compounds to advancements in drug design principles. The development of innovative molecular architectures like those represented by 2-{4-4-(dimethylamino)benzenecarbothioylpiperazine-1-carbothioyl}phenol underscores the dynamic nature of pharmaceutical chemistry and its continuous evolution towards more effective therapies.